![molecular formula C6H11Cl2F2N3 B1460596 2-[1-(difluoromethyl)-1H-imidazol-2-yl]ethan-1-amine dihydrochloride CAS No. 2059976-22-4](/img/structure/B1460596.png)
2-[1-(difluoromethyl)-1H-imidazol-2-yl]ethan-1-amine dihydrochloride
Overview
Description
“2-[1-(difluoromethyl)-1H-imidazol-2-yl]ethan-1-amine dihydrochloride” is a chemical compound with the CAS Number 1311316-58-1 . It has a molecular weight of 284.14 . The compound is typically stored at room temperature and appears as a powder .
Molecular Structure Analysis
The IUPAC name for this compound is 2-[1-(difluoromethyl)-1H-benzimidazol-2-yl]ethanamine dihydrochloride . The InChI code is 1S/C10H11F2N3.2ClH/c11-10(12)15-8-4-2-1-3-7(8)14-9(15)5-6-13;;/h1-4,10H,5-6,13H2;2*1H .Physical And Chemical Properties Analysis
This compound has a molecular formula of C6H11Cl2F2N3 and a molecular weight of 234.07 g/mol. It appears as a powder and is typically stored at room temperature .Scientific Research Applications
Corrosion Inhibition
Imidazole derivatives are recognized for their effectiveness as corrosion inhibitors, particularly in the petroleum industry. Their chemical structure allows them to adsorb onto metal surfaces, providing a protective layer that minimizes corrosion. This application is significant in maintaining the integrity of infrastructure and machinery in corrosive environments (Sriplai & Sombatmankhong, 2023).
Catalysis
Imidazole derivatives play a crucial role in catalysis, particularly in C-N bond forming cross-coupling reactions. Their utility in recyclable copper catalyst systems for such reactions highlights their potential in sustainable chemical synthesis processes, offering pathways to a variety of organic compounds with applications in pharmaceuticals, agrochemicals, and materials science (Kantam et al., 2013).
Antitumor Activity
Research into imidazole derivatives has also explored their potential as antitumor agents. Certain imidazole derivatives have been investigated for their antitumor activities, with some compounds showing promise in preclinical testing. This area of study could pave the way for new cancer treatments, highlighting the importance of these compounds in medicinal chemistry (Iradyan et al., 2009).
Environmental Remediation
Amine-functionalized sorbents, including those based on imidazole structures, have shown effectiveness in the removal of persistent and harmful chemicals like PFAS from water supplies. This application is critical in addressing pollution and ensuring the safety of drinking water, demonstrating the environmental significance of imidazole derivatives (Ateia et al., 2019).
Chemical Synthesis
Imidazole derivatives serve as key intermediates and reagents in the synthesis of a wide range of heterocyclic compounds. Their reactivity and versatility make them invaluable in the development of pharmaceuticals, dyes, and other organic materials, supporting innovation and discovery in chemical synthesis (Gomaa & Ali, 2020).
Safety and Hazards
The compound has been classified with the GHS07 pictogram and has the signal word "Warning" . Hazard statements include H302, H315, H319, and H335 . Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501 .
properties
IUPAC Name |
2-[1-(difluoromethyl)imidazol-2-yl]ethanamine;dihydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H9F2N3.2ClH/c7-6(8)11-4-3-10-5(11)1-2-9;;/h3-4,6H,1-2,9H2;2*1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RNGAOKLVJOMEOW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN(C(=N1)CCN)C(F)F.Cl.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H11Cl2F2N3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
234.07 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-[1-(difluoromethyl)-1H-imidazol-2-yl]ethan-1-amine dihydrochloride | |
CAS RN |
2059976-22-4 |
Source
|
| Record name | 2-[1-(difluoromethyl)-1H-imidazol-2-yl]ethan-1-amine dihydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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